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Compound of Interest

Compound Name: p-Hexadecyloxyaniline

CAS No.: 7502-06-9

Cat. No.: B1329825

Get Quote

This technical guide provides a detailed overview of the core physicochemical properties of p-
Hexadecyloxyaniline, tailored for researchers, scientists, and professionals in drug

development.

Quantitative Data Summary
The fundamental properties of p-Hexadecyloxyaniline are summarized in the table below,

offering a clear comparison of its key quantitative descriptors.
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Property Value Source

Molecular Formula C22H39NO [1][2][3][4][5]

Molecular Weight 333.5512 g/mol [1]

333.56 g/mol [2]

333.6 g/mol [3]

Exact Mass 333.303165 g/mol [3]

Monoisotopic Mass 333.30316 Da [5]

CAS Number 7502-06-9 [1][2][4]

Experimental Protocols
Detailed experimental protocols for the determination of the molecular weight and formula of p-
Hexadecyloxyaniline were not available in the provided search results. These values are

typically determined through techniques such as mass spectrometry and elemental analysis.

Logical Relationship Diagram
The following diagram illustrates the relationship between the chemical identifiers and the

fundamental properties of p-Hexadecyloxyaniline.
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Figure 1: Core properties of p-Hexadecyloxyaniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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